7-Bromoimidazo[1,2-a]pyridin-2-amine

• IUPAC Name: 7-bromoimidazo[1,2-a]pyridin-2-amine
• InChI: InChI=1S/C7H6BrN3/c8-5-1-2-11-4-6(9)10-7(11)3-5/h1-4H,9H2
• InChI Key: GJNUCHYUWAFTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C=C1Br)N
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID50727851
• Molecular Weight: 212.05 g/mol
• CAS RN: 865604-33-7

Description

7-Bromoimidazo[1,2-a]pyridin-2-amine is a chemical compound with the empirical formula C7H5BrN2. It has a molecular weight of 197.03. It’s part of the Halogenated Heterocycles group.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes this compound, can be achieved through the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally friendly.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a fused ring system, which includes an imidazole ring and a pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a predicted density of 1.87±0.1 g/cm3 and a predicted acidity coefficient (pKa) of 8.50±0.50.

Scientific Research Applications

Synthesis and Chemical Properties

7-Bromoimidazo[1,2-a]pyridin-2-amine serves as a foundational compound for the synthesis of various heterocyclic compounds due to its structural versatility and reactivity. Its applications in scientific research primarily focus on the development of novel organic compounds with potential biological activities. For instance, research has demonstrated the utility of imidazo[1,2-a]pyridine derivatives in the synthesis of compounds with significant biological and medicinal applications, including their roles as kinase inhibitors and their incorporation into complex molecules for pharmacological investigations (Kobak & Akkurt, 2022).

Medicinal Chemistry

In medicinal chemistry, the imidazo[1,2-a]pyridine scaffold, closely related to this compound, is recognized for its contribution to the development of compounds with diverse therapeutic potentials. This heterocyclic framework is investigated for its role in producing inhibitors that target specific proteins involved in disease processes, showcasing the compound's significance in drug discovery and development processes (Garrido et al., 2021).

Biological Activities

The structural motif of imidazo[1,2-a]pyridines, including derivatives of this compound, has been extensively studied for various biological activities. These compounds have been explored for their potential roles in treating central nervous system disorders, showcasing their versatility in addressing a broad spectrum of biological targets. Such studies underline the importance of this chemical structure in synthesizing new compounds with potential CNS activity (Saganuwan, 2017).

Future Directions

Imidazo[1,2-a]pyridines, including 7-Bromoimidazo[1,2-a]pyridin-2-amine, have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the development of new synthetic methods and the exploration of their biological activities could be potential future directions.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which 7-bromoimidazo[1,2-a]pyridin-2-amine belongs, have been recognized as pharmacophores for many molecules with significant biological and therapeutic value .

Mode of Action

It’s known that the synthesis of related compounds involves the transfer of a bromine atom from a brominating agent to the α-carbon of a carbonyl moiety .

Biochemical Pathways

The synthesis of related compounds involves a series of reactions including c–c bond cleavage, cyclization, and bromination .

Result of Action

Related compounds, such as imidazo[1,2-a]pyridines, have been reported to have potential sedative, anticonvulsant, anxiolytic, and hypnotic effects .